Cas no 5791-88-8 (4(5H)-Benzofuranone, 6,7-dihydro-2,3-dimethyl-, oxime)

• Product Name: 4(5H)-Benzofuranone, 6,7-dihydro-2,3-dimethyl-, oxime
• CAS No: 5791-88-8
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 343772
• PubChem ID: 71443901
• Update Time: 2025-04-19

4(5H)-Benzofuranone, 6,7-dihydro-2,3-dimethyl-, oxime Chemical and Physical Properties

Names and Identifiers

• 4(5H)-Benzofuranone, 6,7-dihydro-2,3-dimethyl-, oxime
• N-(2,3-dimethyl-6,7-dihydro-5H-1-benzofuran-4-ylidene)hydroxylamine
• DTXSID00852703
• N-(2,3-Dimethyl-6,7-dihydro-1-benzofuran-4(5H)-ylidene)hydroxylamine
• 5791-88-8

• Inchi： 1S/C10H13NO2/c1-6-7(2)13-9-5-3-4-8(11-12)10(6)9/h12H,3-5H2,1-2H3
• InChI Key： ZRCUHWOYTMKZML-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C)C2C(CCCC1=2)=NO

Computed Properties

• Exact Mass: 179.09469
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 45.7Ų

Experimental Properties

• PSA: 45.73